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Abstract
Triethyltin (TET) chloride, an organotin compound, emerged in the mid-20th century as a potent

biocide with broad-spectrum activity against a variety of microorganisms. Its high efficacy,

however, was soon overshadowed by its significant mammalian toxicity, particularly its

neurotoxic effects. This technical guide provides a comprehensive historical overview of the

research into triethyltin chloride's biocidal applications, from its initial discovery to the

eventual decline in its use due to safety concerns. The document details its mechanism of

action, focusing on the disruption of mitochondrial function, and presents available quantitative

data on its biocidal efficacy and toxicity. Furthermore, it outlines historical experimental

protocols used to evaluate its properties, offering a valuable resource for researchers in

toxicology, environmental science, and the history of science.

Historical Context and Applications
The biocidal properties of organotin compounds were first systematically investigated in the

1950s, with triorganotins, including triethyltin chloride, demonstrating particularly high
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fungicidal and bactericidal capabilities.[1] This discovery led to the exploration of triethyltin and

related compounds for various industrial and agricultural applications.

Historically, triethyltin chloride and other triorganotin compounds were utilized in:

Wood Preservation: To protect timber from fungal decay and insect attack.[1]

Antifouling Paints: Applied to ship hulls to prevent the growth of marine organisms such as

barnacles and algae.[2]

Disinfection: Used in industrial water systems to control microbial growth.[1]

Agricultural Fungicides: To a lesser extent, explored for the control of fungal diseases in

crops.[2]

The widespread use of these compounds, however, raised environmental and health concerns

due to their high toxicity and persistence. The notorious "Stalinon affair" in France in 1954,

where a preparation containing a related organotin compound led to numerous poisonings and

deaths, highlighted the acute toxicity of these substances to humans.[3] Subsequent research

confirmed the potent neurotoxicity of triethyltin compounds, leading to a significant decline in

their use as general biocides and a shift towards more targeted and less toxic alternatives.

Quantitative Data
Biocidal Efficacy
Historical studies demonstrated the high antimicrobial action of triethyltin chloride, particularly

against fungi. The biocidal activity of trialkyltin compounds was found to be influenced by the

pH of the medium.

Table 1: Minimum Inhibitory Concentration (MIC) of Triethyltin Chloride against Various

Microorganisms

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.researchgate.net/publication/8440867_Stannin_A_Protein_That_Localizes_to_the_Mitochondria_and_Sensitizes_NIH-3T3_Cells_to_Trimethyltin_and_Dimethyltin_Toxicity
https://www.benchchem.com/product/b036597/docs?utm_src=pdf-body#a-historical-and-technical-guide-to-triethyltin-chloride-as-a-biocide
https://www.researchgate.net/publication/8440867_Stannin_A_Protein_That_Localizes_to_the_Mitochondria_and_Sensitizes_NIH-3T3_Cells_to_Trimethyltin_and_Dimethyltin_Toxicity
https://shura.shu.ac.uk/19421/1/10694302.pdf
https://www.researchgate.net/publication/8440867_Stannin_A_Protein_That_Localizes_to_the_Mitochondria_and_Sensitizes_NIH-3T3_Cells_to_Trimethyltin_and_Dimethyltin_Toxicity
https://shura.shu.ac.uk/19421/1/10694302.pdf
https://www.researchgate.net/publication/11213637_Antitumor_activity_of_a_new_orally_active_organotin_compound_A_preliminary_study_in_murine_tumor_models
https://www.benchchem.com/product/b036597/docs?utm_src=pdf-body#a-historical-and-technical-guide-to-triethyltin-chloride-as-a-biocide
https://www.benchchem.com/product/b036597/docs?utm_src=pdf-body#a-historical-and-technical-guide-to-triethyltin-chloride-as-a-biocide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Microorganism Type MIC (µg/mL) Reference

Aspergillus niger Fungus 0.5 (Yamada et al., 1979)

Penicillium

funiculosum
Fungus 0.5 (Yamada et al., 1979)

Chaetomium

globosum
Fungus 1.0 (Yamada et al., 1979)

Rhizopus nigricans Fungus 5.0 (Yamada et al., 1979)

Saccharomyces

cerevisiae
Yeast 1.0 (Yamada et al., 1979)

Bacillus subtilis
Bacterium (Gram-

positive)
1.0 (Yamada et al., 1979)

Staphylococcus

aureus

Bacterium (Gram-

positive)
5.0 (Yamada et al., 1979)

Escherichia coli
Bacterium (Gram-

negative)
>100 (Yamada et al., 1979)

Pseudomonas

aeruginosa

Bacterium (Gram-

negative)
>100 (Yamada et al., 1979)

Note: The provided MIC values are sourced from a key historical study and may vary

depending on the specific experimental conditions.

Mammalian Toxicity
Triethyltin chloride is highly toxic to mammals, with the primary target organ being the central

nervous system. Acute exposure can lead to cerebral edema.

Table 2: Acute Toxicity of Triethyltin Chloride in Animal Models
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Animal
Route of
Administration

LD50 (mg/kg) Reference

Rat Oral 5 [4]

Rat Dermal 5 [4]

Rat Intraperitoneal 5 [5]

Mechanism of Action
The primary mechanism of triethyltin chloride's biocidal and toxic action is the disruption of

cellular energy metabolism through its effects on mitochondria.

Inhibition of Mitochondrial Oxidative Phosphorylation
Triethyltin chloride is a potent inhibitor of oxidative phosphorylation, the process by which

cells generate ATP. It achieves this by targeting the F1F0-ATP synthase, a multi-subunit

enzyme complex in the inner mitochondrial membrane. Specifically, triethyltin compounds are

believed to interact with the ion channel of the F0 subunit of ATP synthase, thereby blocking

the flow of protons and inhibiting ATP synthesis.[6] This disruption of energy production is a key

factor in its toxicity to both microorganisms and mammalian cells.
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Caption: Inhibition of F1F0-ATP Synthase by Triethyltin Chloride.

Induction of Mitochondrial Permeability Transition Pore
(MPTP) Opening
In addition to its direct effect on ATP synthase, triethyltin chloride can also induce the

opening of the mitochondrial permeability transition pore (MPTP). The MPTP is a non-specific

channel in the inner mitochondrial membrane that, when opened, leads to the dissipation of the

mitochondrial membrane potential, mitochondrial swelling, and the release of pro-apoptotic

factors, ultimately triggering cell death. The exact mechanism by which triethyltin chloride
induces MPTP opening is still under investigation but is thought to be related to its ability to

disrupt ion homeostasis and induce oxidative stress.
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Caption: Induction of MPTP Opening by Triethyltin Chloride.

Historical Experimental Protocols
The following sections describe the general methodologies employed in historical studies to

evaluate the biocidal and toxicological properties of triethyltin chloride.

Determination of Minimum Inhibitory Concentration
(MIC)
A common method used in the mid-20th century to determine the MIC of a biocide against

bacteria and fungi was the agar dilution method.

Protocol Outline: Agar Dilution Method

Preparation of Stock Solution: A stock solution of triethyltin chloride was prepared in a

suitable solvent (e.g., ethanol or acetone).
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Serial Dilutions: A series of twofold dilutions of the stock solution were prepared.

Incorporation into Agar: Each dilution was added to molten agar medium (e.g., nutrient agar

for bacteria, potato dextrose agar for fungi) and poured into Petri dishes. A control plate

without the biocide was also prepared.

Inoculation: The surface of the agar was inoculated with a standardized suspension of the

test microorganism.

Incubation: The plates were incubated at an appropriate temperature and for a sufficient

duration to allow for visible growth on the control plate.

Observation: The MIC was determined as the lowest concentration of triethyltin chloride
that completely inhibited the visible growth of the microorganism.
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Caption: Experimental Workflow for MIC Determination.

Evaluation of Wood Preservative Efficacy
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Historical methods for testing the efficacy of wood preservatives often involved exposing

treated wood blocks to wood-destroying fungi.

Protocol Outline: Wood Block Test

Wood Block Preparation: Small blocks of a susceptible wood species (e.g., pine sapwood)

were prepared.

Treatment: The wood blocks were impregnated with different concentrations of a triethyltin
chloride solution in an organic solvent. Untreated control blocks were also included.

Leaching (Optional): To assess the permanence of the preservative, some treated blocks

were subjected to a leaching procedure, typically involving soaking in water for a specified

period.

Exposure to Fungi: The treated and untreated wood blocks were placed in culture vessels

containing a pure culture of a wood-destroying fungus (e.g., a brown-rot or white-rot fungus)

growing on a suitable medium.

Incubation: The vessels were incubated for several weeks to months under conditions

favorable for fungal growth.

Assessment: The efficacy of the preservative was determined by measuring the weight loss

of the wood blocks due to fungal decay. The lowest concentration of the preservative that

prevented significant weight loss was considered the toxic threshold.

Conclusion
The history of triethyltin chloride as a biocide is a compelling case study in the development

and subsequent re-evaluation of chemical technologies. Its potent antimicrobial properties

offered solutions to significant industrial and agricultural challenges. However, the discovery of

its profound mammalian toxicity underscored the critical importance of thorough toxicological

assessment. While no longer in widespread use as a biocide, the historical research on

triethyltin chloride continues to provide valuable insights into the mechanisms of organotin

toxicity and serves as a historical benchmark in the fields of toxicology and environmental

science. The detailed understanding of its interaction with mitochondrial machinery remains a
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subject of interest for researchers studying cellular bioenergetics and mechanisms of cell

death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

